Cas no 182897-42-3 (Benzonitrile, (bromomethyl)-)

Benzonitrile, (bromomethyl)- structure
Benzonitrile, (bromomethyl)- structure
Product Name:Benzonitrile, (bromomethyl)-
CAS No:182897-42-3
MF:C8H6BrN
MW:196.043941020966
CID:1376404
PubChem ID:89599
Update Time:2025-04-20

Benzonitrile, (bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, (bromomethyl)-
    • 2-Cyanobenzyl bromide
    • EN300-18144
    • AC-7183
    • 2-cyano-benzylbromide
    • alpha bromo-o-tolunitrile
    • 1-(bromomethyl)-2-cyano-benzene
    • alpha-bromotolunitrile
    • o-Tolunitrile, .alpha.-bromo-
    • .alpha.-Bromo-o-tolunitrile
    • A-BROMO-O-TOLUNITRILE
    • AM20090713
    • 2-bromomethyl benzonitrile
    • 2-cyanobenzylbromide
    • 182897-42-3
    • alpha-bromo 2-cyanotoluene
    • CS-W018538
    • ALPHA-BROM-O-TOLUNITRILE
    • DB-019491
    • 4JJW3K9YJF
    • STK009853
    • 2-bromomethylbenzonitrile
    • 2-(Bromomethyl)benzonitrile
    • SB35518
    • J-014514
    • 2(bromomethyl)benzonitrile
    • SCHEMBL899
    • alpha-bromo-o-tolunitril
    • o-Cyanobenzyl bromide
    • AKOS000267981
    • alpha-Bromo-o-tolunitrile
    • 2-bromomethyl-benzonitrile
    • alpha bromotolunitrile
    • 2-bromomethylcyanobenzene
    • DTXSID40176632
    • 2-cyano-benzyl bromide
    • .alpha.-Bromo-o-toluonitrile
    • 2-(bromomethyl) benzonitrile
    • STR03681
    • 22115-41-9
    • 2-cyanobenzylbromid
    • J-519570
    • BCP08886
    • 2-(Bromomethyl)benzonitrile, >=97%
    • Benzonitrile, 2-(bromomethyl)-
    • 1-bromomethyl-2-cyano-benzene
    • A25106
    • (2-cyanophenyl)methyl bromide
    • MFCD00001794
    • Inchi: 1S/C8H6BrN/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5H2
    • InChI Key: QGXNHCXKWFNKCG-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 194.96838
  • Monoisotopic Mass: 194.96836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd